4-({4-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]butanoyl}amino)benzoic acid

• Molecular Formula: C18H16N4O4
• Molecular Weight: 352.3 g/mol
• IUPAC Name: 4-[4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanoylamino]benzoic acid
• InChI: InChI=1S/C18H16N4O4/c23-15(20-14-8-6-12(7-9-14)18(24)25)4-1-5-16-21-17(22-26-16)13-3-2-10-19-11-13/h2-3,6-11H,1,4-5H2,(H,20,23)(H,24,25)
• InChI Key: OLRSEKFRUBQZNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NOC(=N2)CCCC(=O)NC3=CC=C(C=C3)C(=O)O

Description

4-{4-[3-(PYRIDIN-3-YL)-1,2,4-OXADIAZOL-5-YL]BUTANAMIDO}BENZOIC ACID is a complex organic compound that features a pyridine ring, an oxadiazole ring, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-{4-[3-(PYRIDIN-3-YL)-1,2,4-OXADIAZOL-5-YL]BUTANAMIDO}BENZOIC ACID typically involves multiple steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized by reacting hydrazides with carboxylic acids or their derivatives under dehydrating conditions.

Coupling with Pyridine: The oxadiazole intermediate is then coupled with a pyridine derivative using a suitable coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Amidation Reaction: The resulting compound is then subjected to an amidation reaction with 4-aminobenzoic acid under appropriate conditions to form the final product.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the pyridine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the oxadiazole ring, potentially opening it to form amines and other derivatives.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) under mild conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Electrophiles such as halogens or nitro groups in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Pyridine N-oxides.

Reduction: Amines and other reduced derivatives.

Substitution: Halogenated or nitro-substituted benzoic acids.

Scientific Research Applications

4-{4-[3-(PYRIDIN-3-YL)-1,2,4-OXADIAZOL-5-YL]BUTANAMIDO}BENZOIC ACID has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as an antimicrobial, anticancer, and anti-inflammatory agent due to the presence of the oxadiazole and pyridine rings.

Materials Science: The compound’s unique structure makes it a candidate for use in organic electronics and as a building block for metal-organic frameworks (MOFs).

Biological Studies: It is used in the study of enzyme inhibition and receptor binding due to its ability to interact with biological macromolecules.

Mechanism of Action

The mechanism of action of 4-{4-[3-(PYRIDIN-3-YL)-1,2,4-OXADIAZOL-5-YL]BUTANAMIDO}BENZOIC ACID involves its interaction with specific molecular targets:

Molecular Targets: Enzymes, receptors, and DNA.

Pathways Involved: The compound can inhibit enzyme activity by binding to the active site or allosteric sites, disrupt receptor-ligand interactions, and intercalate into DNA, affecting transcription and replication processes.

Comparison with Similar Compounds

• 4-{4-[3-(PYRIDIN-3-YL)-1,2,4-TRIAZOL-5-YL]BUTANAMIDO}BENZOIC ACID
• 4-{4-[3-(PYRIDIN-3-YL)-1,2,4-THIADIAZOL-5-YL]BUTANAMIDO}BENZOIC ACID

Comparison:

• Oxadiazole vs. Triazole and Thiadiazole: The oxadiazole ring in 4-{4-[3-(PYRIDIN-3-YL)-1,2,4-OXADIAZOL-5-YL]BUTANAMIDO}BENZOIC ACID provides unique electronic properties and stability compared to triazole and thiadiazole rings.
• Biological Activity: The oxadiazole derivative may exhibit different biological activities and potency compared to its triazole and thiadiazole counterparts due to variations in ring structure and electronic distribution.

This detailed article provides a comprehensive overview of 4-{4-[3-(PYRIDIN-3-YL)-1,2,4-OXADIAZOL-5-YL]BUTANAMIDO}BENZOIC ACID, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds